3,5-dimethyl-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
Description
3,5-dimethyl-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H16F3N3OS2 and its molecular weight is 423.47. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research by Tiwari et al. (2017) demonstrated the synthesis of Schiff’s bases containing thiadiazole scaffolds and benzamide groups, which are associated with significant biological properties, including anticancer activity. The study involved a facile, solvent-free synthesis under microwave irradiation, with compounds evaluated for in vitro anticancer activity against human cancer cell lines. Several synthesized compounds exhibited promising anticancer activity, with some showing GI50 values comparable to standard drugs like Adriamycin. Molecular docking and ADMET predictions suggested good oral drug-like behavior and potential mechanisms of action (Tiwari et al., 2017).
Corrosion Inhibition
Hu et al. (2016) synthesized two benzothiazole derivatives to study their corrosion inhibiting effects against steel in HCl solution. These inhibitors showed high efficiency and stability, indicating that such compounds can offer significant protection against corrosion, providing a potential application in materials science (Hu et al., 2016).
Mosquito-Larvicidal and Antibacterial Properties
Castelino et al. (2014) explored the synthesis of novel thiadiazolotriazin-4-ones and their mosquito-larvicidal and antibacterial activities. The study found that among the novel derivatives synthesized, some compounds displayed moderate activities against malaria vectors and broad-spectrum antibacterial activity, highlighting their potential as drug candidates for controlling mosquito populations and bacterial pathogens (Castelino et al., 2014).
properties
IUPAC Name |
3,5-dimethyl-N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F3N3OS2/c1-11-7-12(2)9-14(8-11)16(26)23-17-24-25-18(28-17)27-10-13-3-5-15(6-4-13)19(20,21)22/h3-9H,10H2,1-2H3,(H,23,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJNWNXCKGKBEHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)C(F)(F)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F3N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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